Cas no 58743-79-6 (4-Bromo-4'-ethylbiphenyl)

4-Bromo-4'-ethylbiphenyl is a brominated biphenyl derivative characterized by its ethyl substituent at the 4' position and a bromine atom at the 4 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of liquid crystals, pharmaceuticals, and advanced materials. Its biphenyl core provides structural rigidity, while the bromine and ethyl functional groups enhance reactivity for cross-coupling reactions, such as Suzuki or Heck couplings. The product exhibits high purity and stability, making it suitable for precise synthetic applications. Its well-defined structure ensures consistent performance in research and industrial processes requiring tailored biphenyl frameworks.
4-Bromo-4'-ethylbiphenyl structure
4-Bromo-4'-ethylbiphenyl structure
Product Name:4-Bromo-4'-ethylbiphenyl
CAS No:58743-79-6
MF:C14H13Br
MW:261.157023191452
MDL:MFCD00049270
CID:57320
PubChem ID:23238460
Update Time:2025-10-18

4-Bromo-4'-ethylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-4'-ethyl-1,1'-biphenyl
    • 1-bromo-4-(4-ethylphenyl)benzene
    • 4-Bromo-4'-ethylbiphenyl
    • 1,1'-Biphenyl,4-bromo-4'-ethyl
    • 1-bromanyl-4-(4-ethylphenyl)benzene
    • 4-Brom-4'-ethylbiphenyl
    • 4-Bromo-4-ethylbiphenyl
    • 4'-Ethyl-4-bromobiphenyl
    • 4-Ethyl-4'-bromobiphenyl
    • 4-Bromo-4;-ethyl Biphenyl
    • 4-Bromo-(4'-ethyl)biphenyl
    • OARBGVNQCYYPKT-UHFFFAOYSA-N
    • 1-(4-bromophenyl)-4-ethylbenzene
    • 8715AB
    • 1,1'-Biphenyl,4-bromo-4'-ethyl-
    • VZ28549
    • AS04526
    • BC005278
    • DS-18276
    • A832004
    • D83252
    • 4'-Bromo-4-ethyl-biphenyl
    • DTXSID20631471
    • AKOS015914829
    • CS-0137202
    • FT-0640551
    • 58743-79-6
    • 2-ACETOXY-3-METHOXYBENZOICACID
    • SCHEMBL2479806
    • SB66656
    • MDL： MFCD00049270
    • Inchi： 1S/C14H13Br/c1-2-11-3-5-12(6-4-11)13-7-9-14(15)10-8-13/h3-10H,2H2,1H3
    • InChI Key： OARBGVNQCYYPKT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 260.02000
  • Monoisotopic Mass: 260.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Boiling Point: 334.9℃ at 760 mmHg
  • PSA: 0.00000
  • LogP: 4.67850

4-Bromo-4'-ethylbiphenyl Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-4'-ethylbiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 58743-79-6 98%
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Fluorochem
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Fluorochem
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 58743-79-6 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZF049-200mg
4-Bromo-4'-ethylbiphenyl
 58743-79-6 98%
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TRC
B685983-100mg
4-Bromo-4'-ethylbiphenyl
 58743-79-6
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 $ 64.00 2023-04-18

4-Bromo-4'-ethylbiphenyl Production Method

4-Bromo-4'-ethylbiphenyl Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:58743-79-6)4-Bromo-4'-ethylbiphenyl
Order Number:A832004
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:25
Price ($):961.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:58743-79-6)4-溴-4'-乙基联苯
Order Number:LE25877493;LE25877636
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

4-Bromo-4'-ethylbiphenyl Related Literature

  • 1. Trends in the nematic–isotropic liquid transition temperatures for the homologous series of 4-n-alkoxy- and 4-n-alkyl-4′-cyanobiphenyls
    George W. Gray,Alan Mosley J. Chem. Soc. Perkin Trans. 2 1976 97

Related Categories

58743-79-6 (4-Bromo-4'-ethylbiphenyl) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:58743-79-6)4-Bromo-4'-ethylbiphenyl
A832004
Purity:99%
Quantity:1g
Price ($):961.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:58743-79-6)4-溴-4'-乙基联苯
LE25877493;LE25877636
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email